Cas no 1801267-07-1 (S-217622)

• Product Name: S-217622
• CAS No: 1801267-07-1
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 6777496
• PubChem ID: 118226474
• Update Time: 2024-03-25

S-217622 Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16898914
• 1801267-07-1
• 6-Bromo-2-methyl-5-nitro-2H-indazole
• S-217622

• Inchi： 1S/C8H6BrN3O2/c1-11-4-5-2-8(12(13)14)6(9)3-7(5)10-11/h2-4H,1H3
• InChI Key： JWRCCSJFPDBQLB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=CN(C)N=C2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų